2-(4-Fluoro-2-methylphenyl)acetonitrile
Cat. No. B1274401
Key on ui cas rn:
80141-93-1
M. Wt: 149.16 g/mol
InChI Key: VHULROKXGBQUDA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04369184
Procedure details
A mixture of 16 parts of 1-(chloromethyl)-4-fluoro-2-methylbenzene, 7.8 parts of a solution of potassium cyanide in a small amount of water, 0.1 parts of potassium iodide and 240 parts of 2-propanone is stirred and refluxed for 22 hours. The reaction mixture is cooled and filtered. The filtrate is evaported. The residue is taken up in water and the product is extracted with methylbenzene. The extract is dried, filtered and evaporated, yielding 13 parts (87.2%) of 4-fluoro-2-methylbenzeneacetonitrile as a residue.
[Compound]
Name
16
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
|
Cl[CH2:2][C:3]1[CH:8]=[CH:7][C:6]([F:9])=[CH:5][C:4]=1[CH3:10].[C-:11]#[N:12].[K+].O.[I-].[K+]>CC(=O)C>[F:9][C:6]1[CH:7]=[CH:8][C:3]([CH2:2][C:11]#[N:12])=[C:4]([CH3:10])[CH:5]=1 |f:1.2,4.5|
|
Inputs
Step One
[Compound]
|
Name
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16
|
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Quantity
|
0 (± 1) mol
|
|
Type
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reactant
|
|
Smiles
|
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
ClCC1=C(C=C(C=C1)F)C
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Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
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Smiles
|
[C-]#N.[K+]
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Name
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Quantity
|
0 (± 1) mol
|
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Type
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reactant
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Smiles
|
O
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Name
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
[I-].[K+]
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Name
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Quantity
|
0 (± 1) mol
|
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Type
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solvent
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Smiles
|
CC(C)=O
|
Conditions
Stirring
|
Type
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CUSTOM
|
|
Details
|
is stirred
|
|
Rate
|
UNSPECIFIED
|
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RPM
|
0
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Other
|
Conditions are dynamic
|
1
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Details
|
See reaction.notes.procedure_details.
|
Workups
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
refluxed for 22 hours
|
|
Duration
|
22 h
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
The reaction mixture is cooled
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
filtered
|
EXTRACTION
|
Type
|
EXTRACTION
|
|
Details
|
the product is extracted with methylbenzene
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The extract is dried
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
filtered
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
evaporated
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
|
|
Name
|
|
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Type
|
product
|
|
Smiles
|
FC1=CC(=C(C=C1)CC#N)C
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 87.2% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
